![molecular formula C20H21N5O4S B2674503 4-{4-[(acetylamino)methyl]-1H-pyrazol-1-yl}-N-(4-fluorobenzyl)benzamide CAS No. 1358379-60-8](/img/structure/B2674503.png)
4-{4-[(acetylamino)methyl]-1H-pyrazol-1-yl}-N-(4-fluorobenzyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-{4-[(acetylamino)methyl]-1H-pyrazol-1-yl}-N-(4-fluorobenzyl)benzamide, also known as PFBF, is a novel compound that has shown promising results in scientific research.
Scientific Research Applications
Antipsychotic Potential and SAR Studies
Research on 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols revealed a series of compounds with potential antipsychotic properties. These compounds, including analogs with pyrazole rings, exhibited reduced spontaneous locomotion in mice without causing ataxia and did not bind to D2 dopamine receptors, contrasting with known antipsychotics. This suggests their potential as novel antipsychotic agents with fewer side effects related to dopamine receptor activity (Wise et al., 1987).
Antiviral and Cytostatic Activities
Studies on nucleoside and nucleotide derivatives of pyrazofurin, a compound related to the pyrazole family, demonstrated their antiviral and cytostatic activities. These derivatives showed significant activity against various viruses and cytostatic effects on certain cancer cell lines, indicating their potential for therapeutic applications in treating viral infections and cancer (Petrie et al., 1986).
Cytotoxic Activity and Cancer Research
Carboxamide derivatives of benzo[b][1,6]naphthyridines were synthesized and evaluated for their growth inhibitory properties against various cancer cell lines. Some compounds exhibited potent cytotoxic effects, with IC(50) values in the nanomolar range, highlighting their potential as cancer therapeutics (Deady et al., 2003).
Heterocyclic Synthesis and Chemical Properties
Research on thiophenylhydrazonoacetates in heterocyclic synthesis explored the generation of diverse pyrazole, isoxazole, pyrimidine, triazine, pyrazolopyridine, and pyrazolopyrimidine derivatives. These findings contribute to the chemical understanding and potential applications of pyrazole-related compounds in material science and organic synthesis (Mohareb et al., 2004).
Fluorine-18 Labeling for PET Imaging
The development of 18F-labeled pyrazolo[1,5-a]pyrimidine derivatives for tumor imaging via positron emission tomography (PET) showcases the potential of pyrazole derivatives in diagnostic imaging. These studies underscore the importance of structural modifications to enhance the properties of pyrazole-based compounds for specific applications (Xu et al., 2012).
properties
IUPAC Name |
8-(furan-2-ylmethyl)-11-[2-(4-methylpiperidin-1-yl)-2-oxoethyl]-5-thia-1,8,10,11-tetrazatricyclo[7.3.0.02,6]dodeca-2(6),3,9-triene-7,12-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21N5O4S/c1-13-4-7-22(8-5-13)16(26)12-24-20(28)25-15-6-10-30-17(15)18(27)23(19(25)21-24)11-14-3-2-9-29-14/h2-3,6,9-10,13H,4-5,7-8,11-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKDTVHAXNAOWHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCN(CC1)C(=O)CN2C(=O)N3C4=C(C(=O)N(C3=N2)CC5=CC=CO5)SC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{4-[(acetylamino)methyl]-1H-pyrazol-1-yl}-N-(4-fluorobenzyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.